![molecular formula C17H17NO2 B1392317 1-(4-Aminophenyl)-3-(4-ethoxyphenyl)prop-2-EN-1-one CAS No. 899011-58-6](/img/structure/B1392317.png)
1-(4-Aminophenyl)-3-(4-ethoxyphenyl)prop-2-EN-1-one
Overview
Description
1-(4-Aminophenyl)-3-(4-ethoxyphenyl)prop-2-EN-1-one, also known as 4-AP, is a synthetic organic compound with a wide range of applications in the fields of scientific research and laboratory experiments. It is a colorless solid that is soluble in water, alcohols, and ethers. In the scientific community, 4-AP is most commonly used as a reagent for the synthesis of organic compounds, as well as for the study of biochemical and physiological effects of various compounds.
Scientific Research Applications
Antioxidant Activity
- Synthesis and Antioxidant Properties: A study by Sulpizio et al. (2016) focused on the synthesis and characterization of 2'-aminochalcone derivatives, including compounds similar to 1-(4-Aminophenyl)-3-(4-ethoxyphenyl)prop-2-EN-1-one. These compounds were tested for their antioxidant activity, revealing significant free radical scavenging ability and superoxide dismutase mimetic activity, indicating their potential as antioxidants (Sulpizio et al., 2016).
Molecular Interactions
- N⋯π and O⋯π Interactions: A study by Zhang, Wu, and Zhang (2011) on similar ethoxyphenylamino propenoates revealed intriguing molecular interactions, such as rare N⋯π and O⋯π interactions. These findings enhance our understanding of the molecular behaviors of similar compounds (Zhang, Wu, & Zhang, 2011).
Polymerization Applications
- Enzymatic Oxidative Polymerization: Goretzki and Ritter (1998) conducted a study on the synthesis of various aminochalcones, including a compound akin to 1-(4-Aminophenyl)-3-(4-ethoxyphenyl)prop-2-EN-1-one. They observed its enzymatic oxidative polymerization using horseradish peroxidase, suggesting its potential application in polymer chemistry (Goretzki & Ritter, 1998).
Electrochemical Applications
- Corrosion Inhibition Studies: Research by Baskar et al. (2012) on biphenyl based compounds, which include similar aminophenyl derivatives, demonstrated their application in corrosion inhibition. The study indicated their effectiveness in preventing corrosion of mild steel, especially in acidic environments (Baskar et al., 2012).
Crystallography and Molecular Structure
- Crystal Structure Analysis: Kumara et al. (2017) analyzed a similar compound, highlighting its molecular interactions and crystal structure. Such studies are crucial for understanding the physical properties and potential applications of these compounds in material science (Kumara et al., 2017).
Photophysical Properties
- Effect of Solvent Polarity: A study by Kumari et al. (2017) investigated the effect of solvent polarity on the photophysical properties of chalcone derivatives. The findings suggest that these compounds could have significant applications in the development of photophysical materials (Kumari et al., 2017).
properties
IUPAC Name |
1-(4-aminophenyl)-3-(4-ethoxyphenyl)prop-2-en-1-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17NO2/c1-2-20-16-10-3-13(4-11-16)5-12-17(19)14-6-8-15(18)9-7-14/h3-12H,2,18H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OGUJDVUPWMVNPA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)C=CC(=O)C2=CC=C(C=C2)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
267.32 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(4-Aminophenyl)-3-(4-ethoxyphenyl)prop-2-EN-1-one |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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